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Compound of Interest

Compound Name: Antifungal agent 47

Cat. No.: B12391576

For Researchers, Scientists, and Drug Development Professionals

Antifungal agent 47, also identified as compound 3b, has emerged as a promising candidate
in the development of novel fungicides. This technical guide synthesizes the available
literature, presenting a comprehensive overview of its antifungal activity, mechanism of action,
and experimental validation. The information is tailored for researchers, scientists, and
professionals engaged in drug development, offering a consolidated resource for further
investigation and application.

Core Efficacy and Biochemical Activity

Antifungal agent 47 demonstrates broad-spectrum fungicidal activity against a range of
phytopathogenic fungi. Its mechanism of action is primarily centered on the disruption of
mitochondrial function, leading to potent inhibition of respiration and ATP synthesis.[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative metrics reported for antifungal agent 47.

Table 1: In Vitro Antifungal Activity of Agent 47[2]
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Fungal Species ECso (UM)
Phytophthora capsici 12.70
Rhizoctonia solani 21.74
Botrytis cinerea 22.42
Pythium aphanidermatum 11.00
Sclerotinia sclerotiorum 4.78

Table 2: Biochemical and In Vivo Efficacy of Agent 47[2]

Parameter Conditions Result
ATP Production Inhibition P. capsici mycelium, 35 uM, 3h  61.70 % 3.64% inhibition
In Vivo Control Efficacy B. cinerea in tomato fruits, 200
) 59.01%

(Protective) pg/mL
In Vivo Control Efficacy B. cinerea in tomato fruits, 200

) 53.56%
(Curative) pg/mL

Mechanism of Action: Mitochondrial Disruption

Antifungal agent 47 exerts its fungicidal effects by targeting the mitochondria of pathogenic
fungi. The presence of a triphenylphosphonium cation in its structure facilitates its accumulation
within the mitochondria.[1] This targeted delivery leads to the destruction of mitochondrial
function, characterized by mitochondrial swelling and a significant reduction in ATP synthesis
due to strong respiratory inhibition.[1][2] This targeted approach enhances its efficacy and
suggests a potentially novel mechanism of action compared to some existing fungicides.[1]
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Mechanism of Action of Antifungal Agent 47
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General Experimental Workflow for Antifungal Agent Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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